Cas no 1214326-55-2 (Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)-)

• Product Name: Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)-
• CAS No: 1214326-55-2
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• MDL: MFCD14698539
• CID: 5206497
• Update Time: 2025-07-02

Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)benzene
• SY265890
• Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)-

• MDL： MFCD14698539
• Inchi： 1S/C8H4BrF5/c9-6-2-4(7(10)11)1-5(3-6)8(12,13)14/h1-3,7H
• InChI Key： GJQUPCZOIWIUSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)-

Recent Advances in the Application of Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)- (CAS: 1214326-55-2) in Chemical Biology and Pharmaceutical Research

The compound Benzene, 1-bromo-3-(difluoromethyl)-5-(trifluoromethyl)- (CAS: 1214326-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This halogenated benzene derivative, characterized by its bromo, difluoromethyl, and trifluoromethyl substituents, exhibits remarkable reactivity and selectivity, making it a valuable building block for the synthesis of complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving 1214326-55-2 is its role as a precursor in the synthesis of fluorinated aromatic compounds. Fluorination is a critical strategy in medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of 1214326-55-2 into the structure of a series of kinase inhibitors, resulting in improved pharmacokinetic profiles and reduced off-target effects. The researchers highlighted the compound's ability to serve as a versatile intermediate for the introduction of fluorine atoms into biologically active molecules.

In addition to its synthetic applications, 1214326-55-2 has been investigated for its direct biological activity. A recent preprint on bioRxiv reported that the compound exhibits moderate inhibitory effects against certain bacterial enzymes, suggesting potential as a lead compound for antibiotic development. The study utilized computational docking and enzymatic assays to elucidate the binding interactions between 1214326-55-2 and its target proteins, providing insights into its mechanism of action. These findings underscore the dual utility of the compound as both a synthetic tool and a bioactive entity.

Another notable advancement is the use of 1214326-55-2 in the development of positron emission tomography (PET) tracers. A research group at a leading pharmaceutical institute recently disclosed a novel radiolabeling protocol that employs 1214326-55-2 as a starting material for the synthesis of fluorine-18 labeled probes. These probes are being evaluated for their ability to image specific molecular targets in cancer tissues, offering a non-invasive method for disease monitoring and treatment response assessment. The high selectivity and stability of the derived tracers highlight the compound's potential in diagnostic applications.

Despite these promising developments, challenges remain in the large-scale production and handling of 1214326-55-2. Its high reactivity and sensitivity to moisture necessitate specialized synthetic protocols and storage conditions. Recent efforts by industrial chemists have focused on optimizing the synthesis of 1214326-55-2 to improve yield and purity while reducing environmental impact. A 2024 patent application describes a green chemistry approach that minimizes the use of hazardous reagents and solvents, addressing some of these practical concerns.

Looking ahead, the versatility of 1214326-55-2 positions it as a key player in the design of next-generation pharmaceuticals and chemical probes. Ongoing research is expected to further expand its applications, particularly in the realms of targeted drug delivery and precision medicine. As the field continues to evolve, this compound is likely to remain at the forefront of innovation in chemical biology and drug discovery.